Cas no 57109-83-8 (2-Propen-1-amine,N-(1,1-dimethylethyl)-2-[(2-nitrophenyl)sulfonyl]-3-phenyl-)

2-Propen-1-amine,N-(1,1-dimethylethyl)-2-[(2-nitrophenyl)sulfonyl]-3-phenyl- structure
57109-83-8 structure
Product Name:2-Propen-1-amine,N-(1,1-dimethylethyl)-2-[(2-nitrophenyl)sulfonyl]-3-phenyl-
CAS No:57109-83-8
MF:C19H22N2O4S
MW:374.453983783722
CID:385726
PubChem ID:5824531
Update Time:2025-04-19

2-Propen-1-amine,N-(1,1-dimethylethyl)-2-[(2-nitrophenyl)sulfonyl]-3-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Propen-1-amine,N-(1,1-dimethylethyl)-2-[(2-nitrophenyl)sulfonyl]-3-phenyl-
    • 57109-83-8
    • NSC227839
    • NSC-227839
    • DTXSID50421064
    • Inchi: 1S/C19H22N2O4S/c1-19(2,3)20-14-16(13-15-9-5-4-6-10-15)26(24,25)18-12-8-7-11-17(18)21(22)23/h4-13,20H,14H2,1-3H3/b16-13+
    • InChI Key: LCUZECXYBFMBEH-DTQAZKPQSA-N
    • SMILES: S(C1C=CC=CC=1[N+](=O)[O-])(/C(=C/C1C=CC=CC=1)/CNC(C)(C)C)(=O)=O

Computed Properties

  • Exact Mass: 374.13016
  • Monoisotopic Mass: 374.130028
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 6
  • Complexity: 605
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 100
  • XLogP3: 3.3

Experimental Properties

  • Density: 1.235
  • Boiling Point: 581°Cat760mmHg
  • Flash Point: 305.2°C
  • Refractive Index: 1.588
  • PSA: 89.31
  • LogP: 5.79260
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